1-methyl-6-oxo-N-((5-phenylisoxazol-3-yl)methyl)-1,6-dihydropyridazine-3-carboxamide
Description
1-methyl-6-oxo-N-((5-phenylisoxazol-3-yl)methyl)-1,6-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C16H14N4O3 and its molecular weight is 310.313. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
The compound is involved in the synthesis of various heterocyclic compounds with potential biological activities. For instance, it's used in the synthesis of compounds like pyridothiazines and pyridothiazepines, which are reported to have valuable biological properties. The synthesis methods include both conventional chemical methods and modern microwave techniques, indicating the compound's utility in versatile chemical reactions for creating bioactive molecules (Youssef, Azab & Youssef, 2012).
Biological and Pharmacological Screening
The compound serves as a structural framework in the development of potential kinase inhibitors. A study synthesized derivatives containing this compound and evaluated their in vitro inhibitory activities against c-Met kinase and cytotoxic activities against cancer cell lines. The results indicated moderate to good antitumor activities, suggesting the compound's significance in cancer research (Liu et al., 2020).
Antimicrobial Applications
Derivatives of this compound have been tested for antimicrobial bioactivity against various bacterial strains. The findings revealed that certain derivatives displayed significant antimicrobial activity, marking the compound's importance in the development of new antimicrobial agents (Othman & Hussein, 2020).
Antioxidant Properties
The compound's derivatives have been explored for their antioxidant properties. Studies indicate that certain synthesized compounds exhibit significant antimicrobial and antioxidant activities, highlighting the compound's potential in oxidative stress-related therapeutic applications (George et al., 2010).
properties
IUPAC Name |
1-methyl-6-oxo-N-[(5-phenyl-1,2-oxazol-3-yl)methyl]pyridazine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N4O3/c1-20-15(21)8-7-13(18-20)16(22)17-10-12-9-14(23-19-12)11-5-3-2-4-6-11/h2-9H,10H2,1H3,(H,17,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CUKOCRBINIIEIT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C=CC(=N1)C(=O)NCC2=NOC(=C2)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-methyl-6-oxo-N-((5-phenylisoxazol-3-yl)methyl)-1,6-dihydropyridazine-3-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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